![molecular formula C24H16N4O4 B4327487 2,3-bis[2-(2-nitrophenyl)vinyl]quinoxaline](/img/structure/B4327487.png)
2,3-bis[2-(2-nitrophenyl)vinyl]quinoxaline
Overview
Description
2,3-bis[2-(2-nitrophenyl)vinyl]quinoxaline, commonly known as NQO, is a polycyclic aromatic compound that has been extensively studied due to its potential applications in the field of organic electronics and biological research. NQO is a versatile compound that exhibits interesting optical and electronic properties, making it an attractive candidate for various technological applications.
Scientific Research Applications
NQO has been extensively studied for its potential applications in organic electronics, such as organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic solar cells. NQO exhibits excellent charge transport properties, making it an attractive candidate for use in these electronic devices. Additionally, NQO has been studied for its potential applications in biological research, particularly in the field of fluorescence imaging. NQO exhibits strong fluorescence properties, making it an excellent candidate for use as a fluorescent probe in biological imaging applications.
Mechanism of Action
The mechanism of action of NQO is not fully understood, but it is believed to involve the interaction of NQO with biological molecules such as proteins and nucleic acids. NQO has been shown to interact with DNA, causing DNA damage and potentially leading to cell death. Additionally, NQO has been shown to inhibit the activity of certain enzymes, such as NAD(P)H:quinone oxidoreductase 1 (NQO1), which plays a role in detoxifying harmful compounds in the body.
Biochemical and Physiological Effects:
NQO has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that NQO can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy. Additionally, NQO has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. NQO has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
NQO has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields with excellent purity. Additionally, NQO exhibits strong fluorescence properties, making it an excellent candidate for use as a fluorescent probe in biological imaging applications. However, NQO also has some limitations. It is a relatively complex compound that requires several chemical reactions to synthesize. Additionally, the mechanism of action of NQO is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research involving NQO. One potential direction is the development of NQO-based materials for use in organic electronics. Additionally, further research is needed to fully understand the mechanism of action of NQO and its potential applications in biological research. Finally, there is potential for the development of NQO-based therapeutics for the treatment of cancer, inflammatory diseases, and neurodegenerative diseases.
Conclusion:
In conclusion, 2,3-bis[2-(2-nitrophenyl)vinyl]quinoxaline is a versatile compound that exhibits interesting optical and electronic properties, making it an attractive candidate for various technological applications. NQO has potential applications in organic electronics and biological research, particularly in the field of fluorescence imaging. NQO has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research involving NQO, including the development of NQO-based materials for use in organic electronics, further research on the mechanism of action of NQO, and the development of NQO-based therapeutics for the treatment of various diseases.
Properties
IUPAC Name |
2,3-bis[(E)-2-(2-nitrophenyl)ethenyl]quinoxaline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N4O4/c29-27(30)23-11-5-1-7-17(23)13-15-21-22(26-20-10-4-3-9-19(20)25-21)16-14-18-8-2-6-12-24(18)28(31)32/h1-16H/b15-13+,16-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUFPOULHVJEWTJ-WXUKJITCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC2=NC3=CC=CC=C3N=C2C=CC4=CC=CC=C4[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/C2=NC3=CC=CC=C3N=C2/C=C/C4=CC=CC=C4[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.